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Washington D.C. - An independent analysis of publicly available data and government reports

indicates that Executive Order 14028, "Improving the Nation's Cybersecurity," has prompted

significant progress in fortifying the United States' federal cybersecurity framework. While direct

quantitative datasets for independent validation remain scarce, a qualitative review of reports

from government oversight bodies and cybersecurity agencies reveals a concerted effort to

implement the order's key mandates. This guide provides a comparative overview of the state

of federal cybersecurity before and after the issuance of EO 14028, summarizes key

implementation data, and outlines the methodologies behind these initiatives.

Pre-EO 14028 Landscape vs. Post-EO 14028
Trajectory
Prior to the issuance of Executive Order 14028 in May 2021, the federal government's

approach to cybersecurity was often fragmented, with varying security standards across

agencies.[1] The order was a direct response to increasingly sophisticated cyber threats,

including the SolarWinds and Microsoft Exchange incidents, which highlighted critical

vulnerabilities in the nation's digital infrastructure.[2] EO 14028 sought to modernize federal

cybersecurity by focusing on several key areas: enhancing information sharing, strengthening

software supply chain security, and adopting a "zero trust" architecture.[3][4]

A Government Accountability Office (GAO) report from April 2024 provides a high-level

validation of the progress made. Of the 55 leadership and oversight requirements identified in
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the executive order, 49 have been fully completed, with five partially completed.[5][6] This

indicates a strong commitment to implementing the foundational elements of the order.

Key Implementation Areas and Progress
The implementation of EO 14028 has been driven by several key initiatives, with measurable

progress reported by federal agencies and independent observers.

Software Supply Chain Security
A central pillar of EO 14028 is the security of the software supply chain. The order mandates

the development of a Software Bill of Materials (SBOM), a formal record of the components in a

piece of software.[7] This initiative aims to increase transparency and allow for the rapid

identification of vulnerabilities. The National Institute of Standards and Technology (NIST) was

tasked with developing guidelines for enhancing software supply chain security and has

released several publications to that effect.[8][9] While the implementation of mandatory

SBOMs has faced some delays, the directive has spurred a significant shift in how federal

agencies procure and manage software.[10]

Zero Trust Architecture
The executive order has accelerated the federal government's adoption of a Zero Trust

Architecture (ZTA). This security model assumes that no actor, system, or network is implicitly

trusted and requires continuous verification.[7][11] The Cybersecurity and Infrastructure

Security Agency (CISA) has developed a Zero Trust Maturity Model to guide agencies in their

transition.[12] The move towards ZTA represents a fundamental shift from perimeter-based

defense to a more robust, data-centric security posture.

Incident Reporting and Information Sharing
EO 14028 aims to remove barriers to threat information sharing between the government and

the private sector.[3] It requires IT service providers to share information about cyber incidents

with federal agencies. This has led to the development of standardized playbooks for

responding to cybersecurity vulnerabilities and incidents, ensuring a more coordinated and

effective response.[4][12]

Quantitative Data Summary
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While comprehensive, granular datasets on the direct impact of EO 14028 are not publicly

available for independent re-analysis, reports from CISA and the GAO provide some

quantitative insights into the progress.

Key Initiative
Pre-EO 14028
Status

Post-EO 14028
Progress (as of
early 2025)

Data Source

Leadership &

Oversight

Requirements

N/A
49 of 55 requirements

fully completed.[5][6]
GAO

Cyber Hygiene

Service Enrollment
Baseline

201% increase in

enrollment by critical

infrastructure

organizations in

CISA's vulnerability

scanning service.[13]

CISA

Known Exploited

Vulnerabilities (KEVs)
Higher prevalence

Decline in the average

number of KEVs in

internet-accessible

assets among critical

infrastructure

organizations.[13]

CISA

Secure Sockets Layer

(SSL)

Misconfigurations

Average of 3.8

Decrease to an

average of 2.5 in the

past 12 months.[13]

CISA

Experimental Protocols
The "experimental" data supporting the progress of EO 14028 implementation is primarily

derived from audits, self-reporting by federal agencies, and analyses by government bodies

and cybersecurity organizations. The methodologies include:

GAO Audits: The GAO's methodology for tracking the implementation of EO 14028 involves

identifying the specific requirements laid out in the order, assigning them to the responsible
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agencies (NIST, CISA, OMB), and then reviewing documentation and interviewing officials to

assess the completion status of each requirement.[6][14]

CISA's Cybersecurity Performance Goals (CPGs): CISA's analysis of critical infrastructure

cybersecurity is based on data from its vulnerability scanning service. The agency tracks

metrics such as the number of enrolled organizations, the prevalence of known exploited

vulnerabilities, and common misconfigurations over time to gauge improvements in cyber

hygiene.[13]

NIST Framework Development: NIST's role involves a collaborative and public process of

developing cybersecurity guidelines. This includes soliciting input from the private sector,

academia, and other government agencies through workshops, requests for comments, and

public drafts of its special publications.[9]

Visualizing the Impact of EO 14028
The following diagrams illustrate key workflows and logical relationships central to the

implementation of Executive Order 14028.
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Zero Trust Architecture Logical Diagram
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Software Bill of Materials (SBOM) Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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